molecular formula C14H13N3O2 B8582430 3-Amino-6-(3,4-dimethoxyphenyl)pyridine-2-carbonitrile CAS No. 897359-92-1

3-Amino-6-(3,4-dimethoxyphenyl)pyridine-2-carbonitrile

Cat. No.: B8582430
CAS No.: 897359-92-1
M. Wt: 255.27 g/mol
InChI Key: GGBBUJQMTBNGLJ-UHFFFAOYSA-N
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Description

3-Amino-6-(3,4-dimethoxyphenyl)pyridine-2-carbonitrile is a useful research compound. Its molecular formula is C14H13N3O2 and its molecular weight is 255.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

897359-92-1

Molecular Formula

C14H13N3O2

Molecular Weight

255.27 g/mol

IUPAC Name

3-amino-6-(3,4-dimethoxyphenyl)pyridine-2-carbonitrile

InChI

InChI=1S/C14H13N3O2/c1-18-13-6-3-9(7-14(13)19-2)11-5-4-10(16)12(8-15)17-11/h3-7H,16H2,1-2H3

InChI Key

GGBBUJQMTBNGLJ-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)C2=NC(=C(C=C2)N)C#N)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Iron (7.14 g, 128 mmol) was added portion wise to a stirred suspension of 6-(3,4-dimethoxyphenyl)-3-nitropyridine-2-carbonitrile (4.56 g; 16 mmol) in methanol (80 ml) and 37% HCl (25 ml). The mixture was refluxed for 5 hours and, after cooling, the pH was adjusted to 9-10 by means of concentrated ammonium hydroxide (30 ml). The mixture was filtered over Celite and washed with MeOH and EtOAc. The filtrate was evaporated to dryness and the residue was purified on silica gel column chromatography, using a mixture of CH2Cl2/EtOAc (in a ratio of 95:5) as eluent, to obtain the pure title compound (2.62 g, yield 64%) which was characterized by its mass spectrum as follows: MS (m/z): 256 ([M+H]+, 100).
Quantity
4.56 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step Two
Name
Quantity
7.14 g
Type
catalyst
Reaction Step Three
Yield
64%

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